Cas no 60478-25-3 (3-(4-chlorophenyl)-6-hydrazinopyridazine)

• Product Name: 3-(4-chlorophenyl)-6-hydrazinopyridazine
• CAS No: 60478-25-3
• MF: C₁₀H₉ClN₄
• MW: 220.65826010704
• MDL: MFCD07389029
• CID: 497503
• PubChem ID: 329776424
• Update Time: 2025-10-15

3-(4-chlorophenyl)-6-hydrazinopyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-6-hydrazinylpyridazine
• 3(2H)-Pyridazinone, 6-(4-chlorophenyl)-, hydrazone
• 3-(4-Chlorophenyl)-6-hydrazinopyridazine
• 3-(4-chlorophenyl)-6-hydrazinopyridazine(SALTDATA: FREE)
• CHEMBRDG-BB 4000246
• [6-(4-chlorophenyl)pyridazin-3-yl]hydrazine
• 60478-25-3
• AKOS011318342
• AKOS030240778
• DTXSID70508205
• AZCTXHPEZWKVGD-UHFFFAOYSA-N
• CHEMBL3764622
• 6-(p-chlorophenyl)-3-hydrazinopyridazine
• BS-38248
• DB-193317
• 3-(4-Chlorophenyl)-6-hydrazinopyridazine, AldrichCPR
• MFCD07389029
• SCHEMBL11541651
• 3-(4-chlorophenyl)-6-hydrazinopyridazine

• MDL： MFCD07389029
• Inchi： 1S/C10H9ClN4/c11-8-3-1-7(2-4-8)9-5-6-10(13-12)15-14-9/h1-6H,12H2,(H,13,15)
• InChI Key： AZCTXHPEZWKVGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(NN)N=N1

Computed Properties

• Exact Mass: 220.05200
• Monoisotopic Mass: 220.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.381
• Boiling Point: 481.1°C at 760 mmHg
• Flash Point: 244.8°C
• Refractive Index: 1.68
• PSA: 63.83000
• LogP: 2.85590

3-(4-chlorophenyl)-6-hydrazinopyridazine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(4-chlorophenyl)-6-hydrazinopyridazine

Introduction to 3-(4-Chlorophenyl)-6-hydrazinylpyridazine (CAS No: 60478-25-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(4-Chlorophenyl)-6-hydrazinylpyridazine, identified by the chemical identifier CAS No 60478-25-3, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyridazine class, which is well-documented for its role in pharmaceutical development. The presence of both chlorophenyl and hydrazinyl substituents in its molecular framework suggests a rich chemical reactivity, making it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The structural motif of 3-(4-Chlorophenyl)-6-hydrazinylpyridazine incorporates a pyridazine core, which is a six-membered aromatic ring containing two adjacent nitrogen atoms. This particular arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The chlorophenyl group at the 4-position introduces a halogen atom, which is often utilized in medicinal chemistry to enhance binding affinity and metabolic stability. Conversely, the hydrazinyl group at the 6-position provides a site for functionalization, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridazine derivatives. Studies have demonstrated that compounds within this class exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The hydrazinyl moiety, in particular, has been identified as a key pharmacophore in several bioactive molecules, contributing to their efficacy by forming coordinate bonds with metal ions or participating in hydrogen bonding interactions with biological targets.

One of the most compelling aspects of 3-(4-Chlorophenyl)-6-hydrazinylpyridazine is its potential as a scaffold for drug development. Researchers have leveraged its structural features to design molecules that selectively interact with specific enzymes or receptors involved in disease pathways. For instance, modifications to the chlorophenyl group can fine-tune electronic properties, while alterations to the hydrazinyl moiety can enhance solubility or bioavailability. These insights have been instrumental in developing more potent and selective inhibitors for targets such as kinases and proteases.

The hydrazinyl group also plays a crucial role in redox chemistry, which has implications for therapeutic applications. Hydrazine derivatives are known to participate in one-electron transfer reactions, making them valuable candidates for developing redox-active drugs that can modulate cellular signaling pathways. This property has been particularly explored in the context of cancer therapy, where redox-sensitive drugs can selectively target malignant cells by exploiting differences in their metabolic profiles.

Recent advancements in computational chemistry have further accelerated the discovery of novel derivatives of 3-(4-Chlorophenyl)-6-hydrazinylpyridazine. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding affinities and optimize molecular structures before conducting experimental validation. These computational approaches have not only streamlined the drug discovery process but also provided valuable insights into the structural requirements for biological activity.

In clinical settings, compounds derived from pyridazine scaffolds are being evaluated for their potential therapeutic benefits. Preliminary studies have shown promising results in preclinical models for conditions such as inflammation and neurodegeneration. The ability of 3-(4-Chlorophenyl)-6-hydrazinylpyridazine to modulate key biological pathways makes it an attractive candidate for further clinical investigation. Future research aims to elucidate its mechanism of action and assess its safety profile in human trials.

The synthesis of 3-(4-Chlorophenyl)-6-hydrazinylpyridazine involves multi-step organic reactions that highlight its synthetic versatility. Key synthetic strategies include nucleophilic aromatic substitution reactions at the chlorophenyl ring followed by hydrazination at the pyridazine core. Advances in synthetic methodologies have improved yield and purity, facilitating its use in downstream applications such as derivatization and library synthesis.

The versatility of 3-(4-Chlorophenyl)-6-hydrazinylpyridazine extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemicals. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry, while its heterocyclic structure contributes to unique material properties when incorporated into polymers or nanoparticles.

As research continues to uncover new biological activities and synthetic possibilities, 3-(4-Chlorophenyl)-6-hydrazinylpyridazine is poised to remain at the forefront of chemical biology and medicinal chemistry innovation. Its unique structural features offer a rich foundation for designing molecules with tailored functionalities, making it an indispensable tool for researchers striving to develop next-generation therapeutics.